Cas no 1955558-28-7 (8-hydroxyquinoline-5-carboxylic acid hydrobromide)

• Product Name: 8-hydroxyquinoline-5-carboxylic acid hydrobromide
• CAS No: 1955558-28-7
• MF: C₁₀H₈BrNO₃
• MW: 270.07942199707
• MDL: MFCD29047190
• CID: 5162989
• PubChem ID: 122236270
• Update Time: 2025-10-24

8-hydroxyquinoline-5-carboxylic acid hydrobromide Chemical and Physical Properties

Names and Identifiers

• hydrobromide
• 8-hydroxyquinoline-5-carboxylic acid hydrobromide

• MDL： MFCD29047190
• Inchi： 1S/C10H7NO3.BrH/c12-8-4-3-7(10(13)14)6-2-1-5-11-9(6)8;/h1-5,12H,(H,13,14);1H
• InChI Key： GNEPBTPUJZKYRY-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(O)C2N=CC=CC1=2)(=O)O.Br

Additional information on 8-hydroxyquinoline-5-carboxylic acid hydrobromide

8-Hydroxyquinoline-5-Carboxylic Acid Hydrobromide: A Comprehensive Overview

8-Hydroxyquinoline-5-carboxylic acid hydrobromide, also known by its CAS number 1955558-28-7, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound is a bromide salt of 8-hydroxyquinoline-5-carboxylic acid, which belongs to the class of quinoline derivatives. Quinoline derivatives have been extensively studied due to their diverse biological activities and potential applications in drug development.

The structure of 8-hydroxyquinoline-5-carboxylic acid hydrobromide consists of a quinoline ring system with a hydroxyl group at position 8 and a carboxylic acid group at position 5. The presence of these functional groups imparts unique chemical and physical properties to the molecule. Recent studies have highlighted the importance of such functional groups in modulating the compound's solubility, stability, and bioavailability, making it a promising candidate for various therapeutic applications.

One of the most notable applications of 8-hydroxyquinoline-5-carboxylic acid hydrobromide is in the field of drug discovery. Researchers have explored its potential as an anti-inflammatory agent, antioxidant, and anticancer drug. For instance, a study published in 2023 demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting key inflammatory pathways such as COX-2 and NF-kB. Additionally, its antioxidant properties make it a potential candidate for combating oxidative stress-related diseases.

In the realm of materials science, 8-hydroxyquinoline-5-carboxylic acid hydrobromide has shown promise as a precursor for the synthesis of metal-organic frameworks (MOFs) and coordination polymers. These materials are highly valued for their exceptional porosity, stability, and tunable properties, which make them ideal for applications in gas storage, catalysis, and sensing technologies. Recent advancements in MOF synthesis have leveraged the unique coordination abilities of this compound to create novel materials with enhanced functionality.

The synthesis of 8-hydroxyquinoline-5-carboxylic acid hydrobromide typically involves multi-step organic reactions. A common approach includes the bromination of 8-hydroxyquinoline-5-carboxylic acid using bromine or brominating agents under controlled conditions. This process requires precise control over reaction parameters such as temperature, pH, and solvent to ensure high yield and purity. Recent optimizations in synthetic protocols have significantly improved the efficiency and scalability of this process.

In terms of physical properties, 8-hydroxyquinoline-5-carboxylic acid hydrobromide is characterized by its high melting point and moderate solubility in polar solvents. These properties make it suitable for various analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. Moreover, its spectral data has been extensively documented in recent studies, providing valuable insights into its structural integrity and purity.

The biological evaluation of 8-hydroxyquinoline-5-carboxylic acid hydrobromide has revealed its potential as a lead compound for drug development. Preclinical studies have demonstrated its ability to inhibit key enzymes involved in neurodegenerative diseases such as Alzheimer's disease. Furthermore, its low toxicity profile makes it a safer alternative to existing therapies with higher side effect profiles.

In conclusion, 8-hydroxyquinoline-5-carboxylic acid hydrobromide, with its CAS number 1955558-28-7, stands out as a versatile compound with wide-ranging applications in chemistry and pharmacology. Its unique chemical structure, coupled with recent advancements in synthesis and application studies, positions it as a valuable asset in both academic research and industrial development.